Cas no 1775836-70-8 (2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• CAS No: 1775836-70-8
• MF: C₁₂H₁₂FNS
• MW: 221.293785095215
• CID: 5983737
• PubChem ID: 115618207
• Update Time: 2025-09-28

2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1775836-70-8
• 2-(3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• EN300-741274
• SCHEMBL17540818
• 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C12H12FNS/c1-8(2)11-7-15-12(14-11)9-4-3-5-10(13)6-9/h3-8H,1-2H3
• InChI Key： PMODIBQIJJIYGL-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 221.06744872g/mol
• Monoisotopic Mass: 221.06744872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole

Introduction to 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1775836-70-8)

2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1775836-70-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and structural versatility. The presence of a fluorine atom and an isopropyl group in its structure imparts unique properties that make it a valuable candidate for various research and development activities.

The chemical structure of 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole is characterized by a thiazole ring, a fluorinated phenyl group, and an isopropyl substituent. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in many biologically active molecules. The fluorine atom on the phenyl ring enhances the lipophilicity and metabolic stability of the compound, while the isopropyl group contributes to its overall hydrophobicity and steric hindrance. These structural features collectively influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the potential of 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development in oncology.

The pharmacokinetic profile of 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole has also been studied extensively. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole in various disease indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit. However, further research is needed to fully understand its therapeutic potential and optimize its use in clinical practice.

Beyond its pharmaceutical applications, 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole has also found use in other areas of chemistry and materials science. For example, it has been employed as a building block for the synthesis of more complex molecules with diverse functionalities. The thiazole ring can serve as a versatile platform for introducing various substituents, allowing for the creation of compounds with tailored properties for specific applications.

In conclusion, 2-(3-Fluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1775836-70-8) is a multifaceted compound with significant potential across multiple fields. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of chemical biology and pharmaceutical science.